Cas no 310416-45-6 (N-5-(adamantan-1-yl)-1,3,4-thiadiazol-2-yl-3-chlorobenzamide)

N-5-(adamantan-1-yl)-1,3,4-thiadiazol-2-yl-3-chlorobenzamide is a synthetic organic compound featuring a 1,3,4-thiadiazole core substituted with an adamantyl group and a 3-chlorobenzamide moiety. This structure imparts unique physicochemical properties, including enhanced lipophilicity and metabolic stability due to the rigid adamantane framework. The thiadiazole ring contributes to potential bioactivity, while the chlorobenzamide group may influence binding affinity in target interactions. Its well-defined molecular architecture makes it a valuable intermediate in medicinal chemistry, particularly for developing enzyme inhibitors or receptor modulators. The compound’s stability under physiological conditions and synthetic versatility further underscore its utility in pharmaceutical research and drug discovery applications.

N-5-(adamantan-1-yl)-1,3,4-thiadiazol-2-yl-3-chlorobenzamide structure

310416-45-6 structure

Product Name:N-5-(adamantan-1-yl)-1,3,4-thiadiazol-2-yl-3-chlorobenzamide

CAS No:310416-45-6

MF:C₁₉H₂₀ClN₃OS

MW:373.89960193634

CID:6551362

Update Time:2025-09-28

N-5-(adamantan-1-yl)-1,3,4-thiadiazol-2-yl-3-chlorobenzamide Chemical and Physical Properties

Names and Identifiers

- N-5-(adamantan-1-yl)-1,3,4-thiadiazol-2-yl-3-chlorobenzamide
- N-(5-((3S,5S)-adamantan-1-yl)-1,3,4-thiadiazol-2-yl)-3-chlorobenzamide
- Benzamide, 3-chloro-N-(5-tricyclo[3.3.1.13,7]dec-1-yl-1,3,4-thiadiazol-2-yl)-
- Inchi： 1S/C19H20ClN3OS/c20-15-3-1-2-14(7-15)16(24)21-18-23-22-17(25-18)19-8-11-4-12(9-19)6-13(5-11)10-19/h1-3,7,11-13H,4-6,8-10H2,(H,21,23,24)
- InChI Key： YPVFAINEBNGSSX-UHFFFAOYSA-N
- SMILES： C(NC1=NN=C(C23CC4CC(CC(C4)C2)C3)S1)(=O)C1=CC=CC(Cl)=C1

N-5-(adamantan-1-yl)-1,3,4-thiadiazol-2-yl-3-chlorobenzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0326-0172-2μmol	N-[5-(adamantan-1-yl)-1,3,4-thiadiazol-2-yl]-3-chlorobenzamide	310416-45-6	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0326-0172-1mg	N-[5-(adamantan-1-yl)-1,3,4-thiadiazol-2-yl]-3-chlorobenzamide	310416-45-6	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0326-0172-2mg	N-[5-(adamantan-1-yl)-1,3,4-thiadiazol-2-yl]-3-chlorobenzamide	310416-45-6	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0326-0172-3mg	N-[5-(adamantan-1-yl)-1,3,4-thiadiazol-2-yl]-3-chlorobenzamide	310416-45-6	90%+	3mg	$63.0	2023-05-17

N-5-(adamantan-1-yl)-1,3,4-thiadiazol-2-yl-3-chlorobenzamide Related Literature

1. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
2. An analysis of the WTC fires using CIB correlations and simple modeling

JGQuintiere
3. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
4. An ionic liquid promoted microwave-hydrothermal route towards highly photoluminescent carbon dots for sensitive and selective detection of iron(iii)†

Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
5. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425

Additional information on N-5-(adamantan-1-yl)-1,3,4-thiadiazol-2-yl-3-chlorobenzamide

Recent Advances in the Study of N-5-(adamantan-1-yl)-1,3,4-thiadiazol-2-yl-3-chlorobenzamide (CAS: 310416-45-6)

N-5-(adamantan-1-yl)-1,3,4-thiadiazol-2-yl-3-chlorobenzamide (CAS: 310416-45-6) is a novel chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique adamantane and thiadiazole moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

The synthesis of N-5-(adamantan-1-yl)-1,3,4-thiadiazol-2-yl-3-chlorobenzamide involves a multi-step process that ensures high purity and yield. Recent advancements in synthetic chemistry have enabled the optimization of reaction conditions, reducing the cost and time required for production. The compound's structural features, including the adamantane group, contribute to its high lipophilicity and stability, making it an attractive candidate for further pharmacological studies. Researchers have also explored various derivatives of this compound to enhance its bioavailability and therapeutic efficacy.

In vitro and in vivo studies have demonstrated that N-5-(adamantan-1-yl)-1,3,4-thiadiazol-2-yl-3-chlorobenzamide exhibits potent biological activities, particularly in the context of antimicrobial and anticancer applications. For instance, recent findings indicate that this compound displays significant inhibitory effects against a range of bacterial and fungal pathogens, suggesting its potential as a broad-spectrum antimicrobial agent. Additionally, preliminary studies in cancer cell lines have revealed its ability to induce apoptosis and inhibit proliferation, highlighting its promise as an anticancer therapeutic.

The mechanism of action of N-5-(adamantan-1-yl)-1,3,4-thiadiazol-2-yl-3-chlorobenzamide is currently under investigation. Early evidence suggests that it may interact with specific cellular targets, such as enzymes or receptors, to exert its biological effects. Molecular docking studies have provided insights into the compound's binding affinity and selectivity, which are critical for understanding its pharmacological profile. Further research is needed to fully elucidate these interactions and identify potential off-target effects.

Despite its promising properties, challenges remain in the development of N-5-(adamantan-1-yl)-1,3,4-thiadiazol-2-yl-3-chlorobenzamide as a therapeutic agent. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed through systematic structure-activity relationship (SAR) studies. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, N-5-(adamantan-1-yl)-1,3,4-thiadiazol-2-yl-3-chlorobenzamide represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural features and potent biological activities make it a valuable subject for ongoing research. Future studies should focus on optimizing its pharmacological properties, elucidating its mechanism of action, and evaluating its safety and efficacy in preclinical models. The continued exploration of this compound and its derivatives may lead to the development of novel therapeutics for a variety of diseases.